Cas no 1157057-43-6 (2-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157057-43-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 5206018
• PubChem ID: 43663945
• Update Time: 2023-11-24

2-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 2-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2-methylphenyl)-
• 2-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H11N3S/c1-8-4-2-3-5-10(8)11-6-9-7-14-13-12-9/h2-5,7,11H,6H2,1H3
• InChI Key： SXRYLERBYGFFHP-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC=CC=2C)N=N1

Computed Properties

• Exact Mass: 205.067
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes